Cas no 1368545-22-5 (Benzene, 1,4-dichloro-2-(chloromethyl)-5-methoxy-)

• Product Name: Benzene, 1,4-dichloro-2-(chloromethyl)-5-methoxy-
• CAS No: 1368545-22-5
• MF: C₈H₇Cl₃O
• MW: 225.499579668045
• MDL: MFCD21965813
• CID: 5189228
• Update Time: 2025-05-21

Benzene, 1,4-dichloro-2-(chloromethyl)-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-dichloro-2-(chloromethyl)-5-methoxy-

• MDL： MFCD21965813
• Inchi： 1S/C8H7Cl3O/c1-12-8-3-6(10)5(4-9)2-7(8)11/h2-3H,4H2,1H3
• InChI Key： YKRXNMHSYMTZQT-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC(OC)=C(Cl)C=C1CCl

Additional information on Benzene, 1,4-dichloro-2-(chloromethyl)-5-methoxy-

Comprehensive Analysis of Benzene, 1,4-dichloro-2-(chloromethyl)-5-methoxy- (CAS No. 1368545-22-5)

The chemical compound Benzene, 1,4-dichloro-2-(chloromethyl)-5-methoxy- (CAS No. 1368545-22-5) is a specialized aromatic derivative with significant applications in organic synthesis and material science. Its unique structural features, including chloromethyl and methoxy functional groups, make it a versatile intermediate for pharmaceuticals, agrochemicals, and advanced polymers. Researchers and industries are increasingly interested in this compound due to its potential in green chemistry and sustainable manufacturing processes.

One of the most searched questions about CAS No. 1368545-22-5 revolves around its synthesis and purification methods. Recent advancements in catalytic chlorination and selective etherification have improved the yield and purity of this compound. Environmental concerns have also driven interest in waste reduction and energy-efficient production techniques, aligning with global trends toward carbon neutrality.

The 1,4-dichloro substitution pattern in this benzene derivative enhances its reactivity in cross-coupling reactions, a topic frequently explored in academic literature. This property is particularly valuable for constructing complex molecules in drug discovery and functional materials. Additionally, the chloromethyl group offers a reactive site for further modifications, making it a multifunctional building block in synthetic chemistry.

From an analytical perspective, Benzene, 1,4-dichloro-2-(chloromethyl)-5-methoxy- is often characterized using GC-MS, NMR spectroscopy, and HPLC. These techniques ensure precise identification and quality control, addressing another common query among researchers. The compound's stability under various conditions is also a key focus, especially for applications requiring long-term storage or high-temperature processing.

In the context of industrial scalability, optimizing the production of CAS No. 1368545-22-5 remains a challenge. Innovations in continuous flow chemistry and microreactor technology are emerging as solutions to improve efficiency and reduce costs. These developments align with the growing demand for high-purity intermediates in sectors like electronics and renewable energy.

Finally, the safety profile of Benzene, 1,4-dichloro-2-(chloromethyl)-5-methoxy- is frequently discussed in regulatory and research circles. While it is not classified as hazardous under standard conditions, proper handling protocols are essential to mitigate risks. This aspect is critical for laboratories and manufacturers aiming to comply with REACH and other global chemical regulations.